Cas no 2248273-88-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate
• CAS No: 2248273-88-1
• MF: C₁₃H₈N₄O₅
• MW: 300.226422309875
• CID: 6536719
• PubChem ID: 165976720
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate
• EN300-6514594
• 2248273-88-1

• Inchi： 1S/C13H8N4O5/c18-9(16-13-14-5-6-15-13)12(21)22-17-10(19)7-3-1-2-4-8(7)11(17)20/h1-6H,(H2,14,15,16,18)
• InChI Key： KRTKEOHYSZJGTG-UHFFFAOYSA-N
• SMILES： O(C(C(NC1=NC=CN1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.04946937g/mol
• Monoisotopic Mass: 300.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate (CAS: 2248273-88-1)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate (CAS: 2248273-88-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and imidazole moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, employing catalysts such as palladium and copper to enhance efficiency. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These methodological improvements have facilitated the production of this molecule on a larger scale, making it more accessible for further research and development.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively bind to and inhibit key enzymes, such as cyclooxygenase-2 (COX-2), with minimal off-target effects. This selectivity is attributed to the compound's unique structural features, which allow it to interact with the active sites of these enzymes in a highly specific manner. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate has shown promise in the field of targeted drug delivery. Researchers have explored its use as a prodrug, leveraging its stability and bioavailability to enhance the delivery of therapeutic agents to specific tissues. Preliminary in vivo studies have reported favorable pharmacokinetic profiles, with sustained release and reduced systemic toxicity. These properties make it an attractive candidate for the development of novel drug delivery systems, particularly for cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as long-term stability, potential side effects, and scalability of production need to be addressed in future studies. Ongoing research is focused on optimizing the compound's formulation and conducting more extensive preclinical trials to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable therapeutic agent.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(1H-imidazol-2-yl)carbamoyl]formate (CAS: 2248273-88-1) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural properties and versatile applications highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.